Cas no 1388025-17-9 (2-chloro-6-(trifluoromethyl)quinazoline)

• Product Name: 2-chloro-6-(trifluoromethyl)quinazoline
• CAS No: 1388025-17-9
• MF: C₉H₄ClF₃N₂
• MW: 232.59
• CID: 5100244
• PubChem ID: 105492006
• Update Time: 2026-03-03

2-chloro-6-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(trifluoromethyl)quinazoline
• Quinazoline, 2-chloro-6-(trifluoromethyl)-
• SCHEMBL20660632
• XGKICHJOVNGJBU-UHFFFAOYSA-N
• MFCD22561794
• DB-149745
• G69566
• 1388025-17-9

• Inchi： 1S/C9H4ClF3N2/c10-8-14-4-5-3-6(9(11,12)13)1-2-7(5)15-8/h1-4H
• InChI Key： XGKICHJOVNGJBU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(F)(F)F)C=C2)=CN=C1Cl

Computed Properties

• Exact Mass: 232.0015103g/mol
• Monoisotopic Mass: 232.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-chloro-6-(trifluoromethyl)quinazoline

Recent Advances in the Application of 2-Chloro-6-(trifluoromethyl)quinazoline (CAS: 1388025-17-9) in Chemical Biology and Pharmaceutical Research

The quinazoline scaffold has long been recognized as a privileged structure in medicinal chemistry, and recent studies have highlighted the potential of 2-chloro-6-(trifluoromethyl)quinazoline (CAS: 1388025-17-9) as a versatile building block for drug discovery. This heterocyclic compound, characterized by its chloro and trifluoromethyl substituents, has demonstrated significant utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The unique electronic properties imparted by the trifluoromethyl group, combined with the reactivity of the chloro substituent, make this compound particularly valuable for structure-activity relationship (SAR) studies and targeted molecular design.

Recent literature reveals that 2-chloro-6-(trifluoromethyl)quinazoline serves as a key intermediate in the synthesis of epidermal growth factor receptor (EGFR) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing fourth-generation EGFR tyrosine kinase inhibitors with improved selectivity against mutant forms of EGFR while maintaining activity against the T790M resistance mutation. The trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing a common challenge in kinase inhibitor development.

In antimicrobial research, derivatives of 2-chloro-6-(trifluoromethyl)quinazoline have shown promising activity against drug-resistant bacterial strains. A recent structure-based drug design approach, as reported in Bioorganic & Medicinal Chemistry Letters (2024), utilized this scaffold to develop novel inhibitors of bacterial DNA gyrase. The chloro substituent at position 2 proved crucial for interaction with the ATP-binding pocket, while the trifluoromethyl group contributed to improved pharmacokinetic properties. These findings suggest potential applications in addressing the growing threat of antimicrobial resistance.

The compound's utility extends to chemical biology applications, where it has been employed as a versatile handle for bioconjugation. A 2024 study in Chemical Science detailed its use in developing quinazoline-based covalent probes for protein labeling. The reactivity of the chloro group allowed for selective modification of cysteine residues, while the trifluoromethyl group provided a convenient ¹⁹F NMR handle for real-time reaction monitoring. This dual functionality makes 2-chloro-6-(trifluoromethyl)quinazoline particularly valuable for studying protein-ligand interactions and developing targeted covalent inhibitors.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 2-chloro-6-(trifluoromethyl)quinazoline and its derivatives. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route that addresses previous challenges in regioselective functionalization. The new methodology employs continuous flow chemistry to enhance safety and yield, particularly important given the compound's increasing demand in pharmaceutical development.

Looking forward, the unique properties of 2-chloro-6-(trifluoromethyl)quinazoline position it as a valuable tool in addressing current challenges in drug discovery, particularly in the development of targeted therapies and overcoming drug resistance. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new utilities for this versatile scaffold. Future directions may include exploration of its use in PROTAC (proteolysis targeting chimera) development and as a building block for novel imaging agents, leveraging both its synthetic versatility and the advantageous properties of the fluorine atoms.